Cas no 577790-47-7 (4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole)

4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole structure
577790-47-7 structure
Product Name:4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole
CAS No:577790-47-7
MF:C16H17N3O2S
MW:315.390082120895
CID:3051117
PubChem ID:937346
Update Time:2025-04-21

4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole
    • AKOS002189364
    • 4-ethyl-3-(2-furyl)-5-[(4-methoxybenzyl)thio]-4H-1,2,4-triazole
    • 4-ethyl-3-(2-furyl)-5-[(4-methoxybenzyl)sulfanyl]-4H-1,2,4-triazole
    • SR-01000284271
    • 577790-47-7
    • 4-ethyl-3-(furan-2-yl)-5-[(4-methoxyphenyl)methylsulfanyl]-1,2,4-triazole
    • 4-ethyl-3-(2-furyl)-5-((4-methoxybenzyl)thio)-4h-1,2,4-triazole
    • SR-01000284271-1
    • 649-137-3
    • Inchi: 1S/C16H17N3O2S/c1-3-19-15(14-5-4-10-21-14)17-18-16(19)22-11-12-6-8-13(20-2)9-7-12/h4-10H,3,11H2,1-2H3
    • InChI Key: YDVYZFFQIARRCX-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)OC)C1=NN=C(C2=CC=CO2)N1CC

Computed Properties

  • Exact Mass: 315.10414797Da
  • Monoisotopic Mass: 315.10414797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.4Ų
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